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Compound of Interest

N-Octadecanoyl-L-homoserine
Compound Name:
lactone

Cat. No.: B022371

Essential Safety and Handling of N-
Octadecanoyl-L-homoserine lactone

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the operational use and disposal of N-Octadecanoyl-L-homoserine
lactone, a bacterial quorum-sensing signaling molecule.[1]

Disclaimer: This information is for research use only and not intended for human or veterinary
diagnostic or therapeutic use.[2] It is crucial to consult the full Safety Data Sheet (SDS) for the
specific product you are using.

Hazard Identification and First Aid

According to the Globally Harmonized System (GHS), N-Octadecanoyl-L-homoserine
lactone is not classified as a hazardous substance.[2] However, it is good laboratory practice
to handle all chemicals with care.

First Aid Measures:

« After inhalation: Move the person to fresh air. If they are not breathing, give artificial
respiration. Consult a doctor if complaints arise.[3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b022371?utm_src=pdf-interest
https://www.benchchem.com/product/b022371?utm_src=pdf-body
https://www.benchchem.com/product/b022371?utm_src=pdf-body
https://www.caymanchem.com/product/13209/n-octadecanoyl-l-homoserine-lactone
https://cdn.caymanchem.com/cdn/msds/13209m.pdf
https://www.benchchem.com/product/b022371?utm_src=pdf-body
https://www.benchchem.com/product/b022371?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/13209m.pdf
https://www.chemicalbook.com/msds/n-octanoyl-dl-homoserine-lactone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

 After skin contact: While the product is generally not considered a skin irritant, it is advisable

to wash the affected area with soap and plenty of water.[2][3]

» After eye contact: Rinse the opened eye for several minutes under running water as a

precaution.[2][3]

» After swallowing: Rinse the mouth with water. Never give anything by mouth to an

unconscious person. If symptoms persist, consult a doctor.[3]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling

N-Octadecanoyl-L-homoserine lactone, based on a conservative approach to laboratory

safety.

PPE Category

Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[4]

Skin Protection

Handle with gloves. Gloves must be inspected
prior to use. Use a proper glove removal
technigue (without touching the glove's outer
surface) to avoid skin contact with this product.
Dispose of contaminated gloves after use.[3]
Wear appropriate protective clothing to prevent

skin exposure.[4]

Respiratory Protection

For nuisance levels of dust, use type N95 (US)
or type P1 (EN 143) dust masks. Use
respirators and components tested and
approved under appropriate government
standards such as NIOSH (US) or CEN (EU).[3]

Operational and Disposal Plans
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Handling and Storage:

» Handling: Avoid dust formation. Avoid breathing vapors, mist, or gas. Provide appropriate
exhaust ventilation at places where dust is formed.[3]

e Storage: Store in a cool place. Keep the container tightly closed in a dry and well-ventilated
place.[3]

Accidental Release Measures:
o Personal Precautions: Avoid dust formation and breathing vapors, mist, or gas.[3]

o Environmental Precautions: No special environmental precautions are required.[3] Do not
allow the substance to enter sewers or surface/ground water.[2]

o Containment and Cleaning: Sweep up and shovel the material. Keep it in suitable, closed
containers for disposal.[3]

Disposal:

» Disposal must be made according to official regulations.[2] Keep in suitable, closed
containers for disposal.[3]

Experimental Workflow and Safety

The following diagram illustrates a logical workflow for safely handling N-Octadecanoyl-L-
homoserine lactone in a laboratory setting.
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Safe Handling Workflow for N-Octadecanoyl-L-homoserine lactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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